Cas no 2229135-52-6 (2-hydroxy-2-(5-methyl-1,2-oxazol-4-yl)acetic acid)

• Product Name: 2-hydroxy-2-(5-methyl-1,2-oxazol-4-yl)acetic acid
• CAS No: 2229135-52-6
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 6597887
• PubChem ID: 165683788
• Update Time: 2025-10-30

2-hydroxy-2-(5-methyl-1,2-oxazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(5-methyl-1,2-oxazol-4-yl)acetic acid
• EN300-1833669
• 2229135-52-6

• Inchi： 1S/C6H7NO4/c1-3-4(2-7-11-3)5(8)6(9)10/h2,5,8H,1H3,(H,9,10)
• InChI Key： WJECZSJFCKJQEC-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(C(=O)O)O

Computed Properties

• Exact Mass: 157.03750770g/mol
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-hydroxy-2-(5-methyl-1,2-oxazol-4-yl)acetic acid

Comprehensive Overview of 2-hydroxy-2-(5-methyl-1,2-oxazol-4-yl)acetic acid (CAS No. 2229135-52-6)

2-hydroxy-2-(5-methyl-1,2-oxazol-4-yl)acetic acid, with the CAS number 2229135-52-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxazole ring and hydroxyacetic acid moiety, plays a pivotal role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and ability to interact with various biological targets.

The 2-hydroxy-2-(5-methyl-1,2-oxazol-4-yl)acetic acid structure features a 5-methyl-1,2-oxazole core, which is a heterocyclic compound known for its stability and reactivity. The presence of the hydroxyacetic acid group enhances its solubility in polar solvents, making it suitable for aqueous-based reactions. This property is crucial for its use in medicinal chemistry, where solubility often dictates the bioavailability of potential drug candidates. Recent studies have explored its role in modulating enzyme activity, particularly in pathways related to inflammation and metabolic disorders.

In the context of current trends, the demand for heterocyclic compounds like 2-hydroxy-2-(5-methyl-1,2-oxazol-4-yl)acetic acid has surged due to their relevance in precision medicine and targeted therapy. Search engine data reveals growing queries about "oxazole derivatives in drug design" and "hydroxyacetic acid applications," reflecting the compound's rising prominence. Additionally, its potential in green chemistry aligns with the global push for sustainable synthetic methods, as researchers seek eco-friendly alternatives to traditional reagents.

The synthesis of 2-hydroxy-2-(5-methyl-1,2-oxazol-4-yl)acetic acid typically involves multi-step organic reactions, including condensation and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and reduce reaction times. These innovations address common challenges in organic synthesis, such as scalability and cost-efficiency, which are frequently discussed in academic and industrial forums.

From a commercial perspective, CAS 2229135-52-6 is available through specialized chemical suppliers, often listed under categories like "pharmaceutical intermediates" or "research chemicals." Its pricing and availability are influenced by factors such as purity grades (e.g., >98% HPLC) and batch size. Quality control protocols, including NMR and mass spectrometry analysis, ensure its suitability for high-stakes applications like preclinical studies.

Looking ahead, the versatility of 2-hydroxy-2-(5-methyl-1,2-oxazol-4-yl)acetic acid positions it as a key player in emerging fields such as proteolysis-targeting chimeras (PROTACs) and bioconjugation. Its ability to serve as a linker or functional group modifier opens doors to innovative therapeutic strategies. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research.